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YPL-001 is a standardized mixture of six primary iridoid glycosides isolated from the plant. The table below

summarizes these active compounds and key findings on their activity.

Iridoid
Compound

Key Findings and Relative Potency

Verproside Most potent anti-inflammatory effect; lowest IC50 (7.1 μM) for MUC5AC inhibition;

specifically inhibits PKCδ activation [1] [2] [3].

Piscroside C Effective inhibitor of TNF-α/NF-κB pathway; suppresses PKCδ activity; higher

IC50 (9.9 μM) than verproside [2] [3] [4].

Picroside II Shows prominent inhibitory effects on MUC5AC production [2] [3].

Catalposide Shows inhibitory effects on NF-κB activity and MUC5AC production [2] [3].

Isovanillyl
Catalpol

Weaker efficacy in suppressing NF-κB activity compared to others [2] [3].

6-O-veratroyl
Catalpol

Weaker efficacy in suppressing NF-κB activity compared to others [2] [3].

YPL-001 is described as a methanol extract of the plant, and the six iridoids listed were selected as high-

content constituents to form the drug candidate mixture [2] [3]. Another analysis identified eight active
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compounds, listing verproside along with others like picroside II, catalposide, minecoside, verminoside,

isovanillylcatalpol, and catalpol [5].

Mechanism of Action of Verproside

Verproside, the most active component, exerts anti-inflammatory effects through a primary mechanism of

inhibiting the protein kinase C delta (PKCδ) enzyme, impacting two key downstream pathways.
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The diagram shows verproside's primary molecular target (PKCδ) and the subsequent pathways it

influences. The effects of this inhibition have been confirmed in both human lung epithelial cells and in vivo

mouse models of COPD [1] [3].

YPL-001 as a whole has broader, multi-target effects [5] [6] [7]:

Anti-inflammatory: Suppresses NF-κB transcriptional activity by blocking p65 acetylation and
increasing HDAC2 activity.

Anti-oxidative: Activates the Nrf2 pathway, upregulating antioxidant genes like NQO1 and HMOX1.
Anti-apoptotic: Reduces cigarette smoke extract (CSE)-induced lung cell death.
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Key Experimental Models and Protocols

The primary data on YPL-001 and verproside comes from well-established in vitro and in vivo models of

inflammatory lung disease.

1. In Vitro Models for MUC5AC and Cytokine Measurement

Cell Line: NCI-H292 human lung epithelial cells are widely used [1] [2] [3].

Stimulation: Cells are stimulated with TNF-α or PMA to induce inflammation [1] [2] [3].
Intervention: Test compounds are applied to the cells to assess their effects [2].

Key Assays:
ELISA: Measures the secretion of MUC5AC mucin and cytokines like IL-6 and IL-8 into the

culture supernatant [2] [3].
qPCR: Quantifies the mRNA expression levels of MUC5AC, IL-6, and IL-8 [2] [3].

Luciferase Reporter Assay: Used to measure NF-κB transcriptional activity [2] [3].
Western Blot: Analyzes protein phosphorylation and levels of key signaling molecules [1] [3].

2. In Vivo Model for COPD Efficacy

Animal Model: A cigarette smoke (CS) or cigarette smoke extract (CSE)-induced COPD mouse
model is employed [5] [6].

Intervention: YPL-001 or verproside is administered to the animals [5] [3].
Key Assessments:

Reductions in lung inflammation and inflammatory cell infiltrate [5] [3].
Decrease in mucus overproduction in the airways [3].

Suppression of emphysematous changes and apoptosis in lung tissue [5] [6].

The search results indicate that YPL-001 has completed a Phase 2a clinical trial (NCT02272634) [5] [6], but

detailed clinical data and protocols were not available in the current results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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